Cas no 1396884-14-2 (N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide)

• Product Name: N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide
• CAS No: 1396884-14-2
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 6011507
• PubChem ID: 71782017
• Update Time: 2025-09-28

N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide
• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-methoxybenzamide
• N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-methoxybenzamide
• AKOS024524142
• VU0493789-1
• F5857-3822
• 1396884-14-2

• Inchi： 1S/C19H23NO4/c1-19(22,12-14-8-10-15(23-2)11-9-14)13-20-18(21)16-6-4-5-7-17(16)24-3/h4-11,22H,12-13H2,1-3H3,(H,20,21)
• InChI Key： MANHGBAAMZBEEJ-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=C(OC)C=C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide

N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide (CAS No. 1396884-14-2): An Overview of a Promising Compound in Medicinal Chemistry

N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide (CAS No. 1396884-14-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex aromatic and aliphatic moieties, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The chemical structure of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide is notable for its combination of a methoxy-substituted benzamide moiety and a hydroxy-substituted alkyl chain. The presence of these functional groups imparts specific physicochemical properties that make it an attractive candidate for various biological studies. For instance, the methoxy groups enhance the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, potentially enhancing the compound's binding affinity to target proteins.

Recent studies have explored the pharmacological properties of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide in detail. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Another promising application of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in conditions like Alzheimer's disease and Parkinson's disease. In animal models, it has been shown to improve cognitive function and reduce neuroinflammation, making it a potential candidate for further clinical investigation.

The safety profile of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings suggest that it may be suitable for human use, provided that further clinical trials confirm its safety and efficacy.

In addition to its therapeutic potential, N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide has been studied for its synthetic accessibility and chemical stability. Synthetic routes have been optimized to improve yield and purity, making it more feasible for large-scale production. The compound's stability under various conditions, including storage and formulation, has also been investigated to ensure its reliability as a pharmaceutical candidate.

The future prospects for N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in other therapeutic areas. For instance, preliminary studies suggest that it may have antiviral properties, which could be particularly relevant given the current global health landscape.

In conclusion, N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-methoxybenzamide (CAS No. 1396884-14-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.